
Physicochemical Properties of Pivcephalexin
Hydrochloride: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pivcephalexin

Cat. No.: B1210181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pivcephalexin hydrochloride is a pivaloyloxymethyl ester prodrug of the first-generation

cephalosporin antibiotic, cephalexin. This modification enhances its oral bioavailability, allowing

for effective systemic concentrations of the active cephalexin molecule to be achieved.

Understanding the physicochemical properties of Pivcephalexin hydrochloride is crucial for its

formulation, stability, and optimal delivery. This technical guide provides a comprehensive

overview of its known chemical and physical characteristics, stability profile, and relevant

experimental methodologies.

Chemical Properties
Pivcephalexin hydrochloride is the hydrochloride salt of the pivaloyloxymethyl ester of

cephalexin. The esterification at the carboxyl group of cephalexin increases its lipophilicity,

facilitating its absorption from the gastrointestinal tract.
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Property Value Reference

Chemical Name

(6R,7R)-7-[[(2R)-2-amino-2-

phenylacetyl]amino]-3-methyl-

8-oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid (2,2-dimethyl-1-

oxopropoxy)methyl ester,

hydrochloride

CAS Registry Number 27726-31-4 [1][2]

Molecular Formula C22H27N3O6S.HCl [1][2]

Molecular Weight 497.99 g/mol [2]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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